Cas no 13021-53-9 (1-(tert-Butoxy)-3-methoxypropan-2-ol)

• Product Name: 1-(tert-Butoxy)-3-methoxypropan-2-ol
• CAS No: 13021-53-9
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 204314
• PubChem ID: 3084129
• Update Time: 2025-04-19

1-(tert-Butoxy)-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxy)-3-methoxypropan-2-ol
• 1-methoxy-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
• 2-Propanol,1-(1,1-dimethylethoxy)-3-methoxy-
• 1-Methoxy-3-tert.butoxy-2-propanol
• 1-Methoxy-3-tert-butyloxy-propan-2-ol
• 1-tert-butoxy-3-methoxy-2-propanol
• Terbuprol [INN]
• UNII-6NEB4EP7TP
• Terbuprol
• FT-0693967
• AKOS006274510
• Q27265198
• NS00122776
• SCHEMBL1815375
• 13021-53-9
• DTXSID80864349
• 6NEB4EP7TP
• CHEMBL2105471
• 1-tert-Butoxy-3-methoxypropan-2-ol

• Inchi： 1S/C8H18O3/c1-8(2,3)11-6-7(9)5-10-4/h7,9H,5-6H2,1-4H3
• InChI Key： KCCPBJDUXBCOSN-UHFFFAOYSA-N
• SMILES： O(CC(COC)O)C(C)(C)C

Computed Properties

• Exact Mass: 162.12600
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 0.3

Experimental Properties

• Density: 0.947
• Boiling Point: 217.2°Cat760mmHg
• Flash Point: 85.2°C
• Refractive Index: 1.428
• PSA: 38.69000
• LogP: 0.80880